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Compound of Interest

Compound Name: Solvent Yellow 56

Cat. No.: B7821021

An In-depth Technical Guide to the Solubility of
Solvent Yellow 56

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Solvent Yellow 56
(C.I. 11021), a monoazo dye, in various common laboratory solvents. The information
contained herein is intended to assist researchers, scientists, and professionals in drug
development in the handling and application of this compound.

Core Properties of Solvent Yellow 56

Solvent Yellow 56, chemically known as N,N-diethyl-4-(phenylazo)aniline, is a reddish-yellow
powder.[1][2][3][4] It is insoluble in water but finds solubility in a range of organic solvents.[5]
This dye is primarily utilized in the coloring of plastics, oils, fats, waxes, and printing inks.

Quantitative Solubility Data

The solubility of Solvent Yellow 56 has been quantitatively determined in several organic
solvents. The data presented below is crucial for preparing stock solutions and for various
experimental applications.
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Solvent Solubility (g/L at 20°C)
Dichloromethane 500

Methylbenzene (Toluene) 371.9

Acetone 171.3

Butyl Acetate 146.3

Ethyl Alcohol (Ethanol) 41.4

Data sourced from multiple suppliers, with specific values from one source.

Qualitative solubility information indicates that Solvent Yellow 56 is slightly soluble in Dimethyl
Sulfoxide (DMSO), often requiring sonication for dissolution, and sparingly soluble in
Chloroform.

Experimental Protocol for Solubility Determination

While specific experimental protocols for determining the solubility of Solvent Yellow 56 were
not found in the immediate search, a general and widely accepted methodology for sparingly
soluble dyes is the gravimetric method. This method provides a straightforward approach to
ascertain the saturation point of a dye in a given solvent.

Objective: To determine the solubility of Solvent Yellow 56 in a specific solvent at a controlled
temperature.

Materials:

Solvent Yellow 56

Selected laboratory solvent (e.g., ethanol, DMSO)

Analytical balance

Vials with screw caps

Constant temperature shaker or water bath
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« Filtration apparatus (e.g., syringe filters with a pore size of 0.45 um)
e Evaporating dish or pre-weighed vials

e Oven or vacuum desiccator

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of Solvent Yellow 56 to a
known volume of the solvent in a sealed vial. The excess solid should be clearly visible.

Equilibration: Place the vials in a constant temperature shaker or water bath set to the
desired temperature (e.g., 20°C). Allow the solutions to equilibrate for a sufficient period
(typically 24-48 hours) to ensure saturation is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same
temperature to let the excess solid settle.

Filtration: Carefully withdraw a known volume of the supernatant using a syringe and filter it
through a 0.45 pm filter to remove all undissolved particles. This step is critical to prevent
solid particles from being included in the sample to be quantified.

Solvent Evaporation: Transfer the filtered solution to a pre-weighed evaporating dish or vial.

Drying and Weighing: Carefully evaporate the solvent under a gentle stream of nitrogen or in
a fume hood. Once the solvent is removed, dry the remaining solid dye to a constant weight
in an oven or vacuum desiccator.

Calculation: The solubility is calculated by dividing the mass of the dried dye by the volume
of the filtered aliquot.

A "solubility titration” method has also been described for sparingly soluble compounds, where
the dye is added in small increments to the solvent until the solubility is exceeded, which is
detected by an abrupt change in the solution's extinction or light scattering.

Experimental Workflow Diagram
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The following diagram illustrates the general workflow for determining the solubility of a dye
such as Solvent Yellow 56 using the gravimetric method.

Experimental Workflow for Solubility Determination

1. Prepare Supersaturated Solution
(Excess dye in solvent)

'

2. Equilibrate at Constant Temperature
(e.g., 24-48 hours)

'

3. Settle Undissolved Solids

'

4. Filter Supernatant
(0.45 um filter)

'

5. Transfer Known Volume of Filtrate
to Pre-weighed Container

'

6. Evaporate Solvent

:

7. Dry Residue to Constant Weight

'

8. Calculate Solubility
(mass of residue / volume of filtrate)
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Workflow for Gravimetric Solubility Determination

Disclaimer: The information provided in this document is intended for research and
informational purposes only. Appropriate safety precautions should be taken when handling any
chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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